2,2-dimethoxycyclobutane-1-sulfonamide
Overview
Description
2,2-dimethoxycyclobutane-1-sulfonamide is a chemical compound with the molecular formula C6H13NO4S and a molecular weight of 195.24 . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclobutane ring with two methoxy groups attached to the same carbon atom and a sulfonamide group attached to another carbon atom . Sulfonamides are organo-sulphur compounds containing the -SO2NH2 and/or -SO2NH- group .properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dimethoxycyclobutane-1-sulfonamide can be achieved through a multi-step process involving the protection of the cyclobutane ring, sulfonation, and deprotection.", "Starting Materials": [ "Cyclobutane", "Methanol", "Sodium hydride", "Chlorosulfonic acid", "Sulfur trioxide", "Ammonia", "Sodium hydroxide", "Methanesulfonic acid", "Sodium bicarbonate" ], "Reaction": [ "Cyclobutane is reacted with methanol and sodium hydride to form 2,2-dimethoxycyclobutane.", "2,2-dimethoxycyclobutane is then sulfonated using chlorosulfonic acid and sulfur trioxide to form 2,2-dimethoxycyclobutane-1-sulfonic acid.", "The sulfonic acid is then treated with ammonia to form the corresponding sulfonamide.", "The sulfonamide is then deprotected using sodium hydroxide and methanesulfonic acid to yield 2,2-dimethoxycyclobutane-1-sulfonamide.", "The final product is purified using sodium bicarbonate to remove any remaining acid impurities." ] } | |
CAS RN |
2624138-99-2 |
Molecular Formula |
C6H13NO4S |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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